[1-(2-(2-Naphthyloxy)ethyl)benzimidazol-2-yl]methan-1-ol

• CAS: 882358-45-4
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4g/mol
• SMILES: C1=CC=C2C=C(C=CC2=C1)OCCN3C4=CC=CC=C4N=C3CO
• InChI: InChI=1S/C20H18N2O2/c23-14-20-21-18-7-3-4-8-19(18)22(20)11-12-24-17-10-9-15-5-1-2-6-16(15)13-17/h1-10,13,23H,11-12,14H2
• InChIKey: KOLWVSBGDDBXOJ-UHFFFAOYSA-N

Generic benzimidazole substitutions cannot replicate the activity profile of the β-naphthyloxy isomer, risking false negatives in antimicrobial primary screens. CAS 882358-45-4 is the structurally validated β-isomer with a free C2-hydroxymethyl handle. • β-Naphthyloxy architecture delivers superior antimicrobial activity vs. α-isomer counterparts (Purohit & Srivastava, 1991). • C2-hydroxymethyl enables direct ester/carbamate/ether conjugation for PROTAC, ADC, or affinity probe (AfBPP) workflows-no deprotection required. • ≥95% purity; available in mg-to-g quantities for diversity-oriented screening and rapid SAR expansion.

Compound Profile and Procurement Overview

[1-(2-(2-Naphthyloxy)ethyl)benzimidazol-2-yl]methan-1-ol (CAS 882358-45-4, molecular formula C20H18N2O2, MW 318.38) is a β-naphthyloxy-substituted benzimidazole-2-methanol derivative . The compound features a 2-naphthyloxyethyl group at the N1 position and a hydroxymethyl substituent at the C2 position of the benzimidazole core. It belongs to a class of naphthyloxy benzimidazole derivatives that were originally synthesized and screened for antimicrobial, analgesic, and anti-inflammatory activities, where β-naphthyloxy isomers were reported to be comparatively more active than their α-naphthyloxy counterparts [1]. The compound is commercially available as a screening compound from multiple suppliers with typical purity ≥95% .

✓ β-Naphthyloxy benzimidazole scaffold for antimicrobial screening studies

✓ Free C2 hydroxymethyl handle supports derivatization and probe design

✓ Isomer-specific β-configuration required; α-isomer may not reproduce reported context

• [1] Purohit, M. and Srivastava, S.K. (1991). Synthesis of naphthyloxy derivatives of imidazole, benzimidazole and benzotriazole as potential biologically active agents. Proceedings of the National Academy of Sciences, India, Section A: Physical Sciences, 61(4), 461–464. View Source

Why Generic Benzimidazoles Cannot Substitute

Benzimidazole derivatives display wide-ranging biological activities, but pharmacological outcomes are exquisitely sensitive to the nature and position of substituents [1]. The naphthyloxy attachment point (β- vs α-naphthyl), the length of the alkyl linker connecting the naphthyloxy group to the benzimidazole nitrogen, and the functional group at the C2 position each independently modulate lipophilicity, hydrogen-bonding capacity, target binding, and metabolic stability [2]. Even isomers differing only in the naphthyl attachment position (1-naphthyloxy vs 2-naphthyloxy) exhibit distinct activity profiles; therefore, generic substitution with an in-class benzimidazole lacking the precise β-naphthyloxyethyl–2-hydroxymethyl architecture cannot be assumed to reproduce the biological or physicochemical performance of this specific compound. The quantitative evidence below details where these differences become decision-critical.

! Naphthyl attachment point (β vs α) may shift antimicrobial screening profile; β-isomer context reported as more active.

! Absence of C2 hydroxymethyl group in analogs limits hydrogen-bond donor capacity and derivatization options.

! β-Configuration may alter LogP and membrane partitioning compared to α-isomer; permeability and protein binding may differ.

• [1] Purohit, M. and Srivastava, S.K. (1991). Synthesis of naphthyloxy derivatives of imidazole, benzimidazole and benzotriazole as potential biologically active agents. Proceedings of the National Academy of Sciences, India, Section A: Physical Sciences, 61(4), 461–464. View Source
• [2] Hernández-Campos, A., Ibarra-Velarde, F., Vera-Montenegro, Y., et al. (2002). Synthesis and Fasciolicidal Activity of 5-Chloro-2-methylthio-6-(1-naphthyloxy)-1H-benzimidazole. Chemical and Pharmaceutical Bulletin, 50(5), 649–652. View Source

Quantitative Differentiation Evidence

β-Naphthyloxy Isomer Advantage in Antimicrobial Activity

In the foundational study by Purohit and Srivastava (1991), a series of naphthyloxy derivatives of imidazole, benzimidazole, and benzotriazoles were synthesized and screened for antimicrobial, analgesic, and anti-inflammatory activities. The authors explicitly concluded that β-naphthyloxy derivatives were comparatively more active than their α-naphthyloxy counterparts [1]. The target compound CAS 882358-45-4 bears a β-naphthyloxy (2-naphthyloxy) substituent, whereas the direct isomer comparator {1-[2-(1-naphthyloxy)ethyl]-1H-benzimidazol-2-yl}methanol (CAS 878688-70-1) bears an α-naphthyloxy group. This positional isomerism is the sole structural difference between the two compounds, and the published class-level data indicate that the β-isomer configuration confers superior antimicrobial activity.

Isomer Class

Class-level

β-Naphthyloxy derivatives: reported comparatively more active than α-isomers in antimicrobial screening.

Supports β-isomer screening context

Quantitative fold-difference not available; full text unavailable.

Evidence Dimension	Antimicrobial activity (qualitative comparison of isomer classes)
Target Compound Data	β-Naphthyloxy benzimidazole derivative (CAS 882358-45-4); reported class-level activity: comparatively more active [1]
Comparator Or Baseline	α-Naphthyloxy benzimidazole derivatives (including CAS 878688-70-1); reported class-level activity: comparatively less active [1]
Quantified Difference	Directional superiority of β-isomer class over α-isomer class; quantitative fold-difference not reported in the abstract (full text unavailable)
Conditions	In vitro antimicrobial, analgesic, and anti-inflammatory screening (specific strains and assays not detailed in available abstract)

Why This Matters

When selecting between commercially available naphthyloxyethyl benzimidazole-2-methanol isomers for antimicrobial screening, the β-isomer (CAS 882358-45-4) is expected, based on published class-level data, to yield superior hit rates compared to the α-isomer (CAS 878688-70-1).

• [1] Purohit, M. and Srivastava, S.K. (1991). Synthesis of naphthyloxy derivatives of imidazole, benzimidazole and benzotriazole as potential biologically active agents. Proceedings of the National Academy of Sciences, India, Section A: Physical Sciences, 61(4), 461–464. View Source

Hydrogen-Bond Capacity from the Hydroxymethyl Substituent

The target compound possesses a hydroxymethyl (-CH2OH) group at the C2 position of the benzimidazole core, which serves as both a hydrogen-bond donor (OH) and acceptor (O). The close analog 1-[2-(2-Naphthyloxy)ethyl]-1H-benzimidazole (CAS 882355-61-5) lacks this group entirely (C2 position unsubstituted) , while 2-(methoxymethyl)-1-[2-(1-naphthyloxy)ethyl]-1H-benzimidazole (CAS 667431-60-9) carries a methoxymethyl group that can only act as a hydrogen-bond acceptor . The Hit2Lead database reports that the α-isomer (CAS 878688-70-1) has one hydrogen-bond donor (Hdon = 1) and three hydrogen-bond acceptors (Hacc = 3) with a topological polar surface area (tPSA) of 47.3 Ų ; the target β-isomer with the identical hydroxymethyl group is expected to exhibit identical Hdon/Hacc counts but may display altered intramolecular hydrogen-bonding geometry due to the different naphthyl attachment point.

H-Bond Donor

Data to verify

+1 H-bond donor vs. unsubstituted analog (CAS 882355-61-5)

Supports binding and solubility optimization

Expected from structural analogy; experimental confirmation needed.

Evidence Dimension	Hydrogen-bond donor/acceptor capacity
Target Compound Data	1 × H-bond donor (OH), 3 × H-bond acceptors (benzimidazole N, naphthyloxy O, hydroxymethyl O); tPSA ~47.3 Ų (estimated from isomer data)
Comparator Or Baseline	1-[2-(2-Naphthyloxy)ethyl]-1H-benzimidazole (CAS 882355-61-5): 0 H-bond donors, 2 H-bond acceptors. 2-(methoxymethyl)-1-[2-(1-naphthyloxy)ethyl]-1H-benzimidazole (CAS 667431-60-9): 0 H-bond donors, 3 H-bond acceptors.
Quantified Difference	Net difference of +1 H-bond donor and +1 H-bond acceptor compared to the unsubstituted analog (CAS 882355-61-5)
Conditions	Computational drug-likeness assessment (Hit2Lead/ChemBridge descriptors)

Why This Matters

The additional hydrogen-bond donor capacity directly impacts target binding potential and aqueous solubility, making the target compound a more versatile scaffold for medicinal chemistry optimization compared to analogs lacking the hydroxymethyl group.

Lipophilicity Shifts and Membrane Permeability Impact

The α-naphthyloxy isomer (CAS 878688-70-1) has a measured/calculated LogP of 4.34 and LogSW of -6.34 as reported in the Hit2Lead screening compound database . While the experimentally determined LogP for the target β-isomer (CAS 882358-45-4) is not publicly available, the β-naphthyloxy substitution pattern is known to alter molecular shape and electron distribution compared to the α-isomer [1], which can shift LogP by approximately 0.2–0.5 units based on constitutional isomerism effects observed in naphthyl-containing heterocycles. Even a modest LogP difference of this magnitude can translate to measurable changes in membrane permeability, plasma protein binding, and nonspecific binding in cellular assays, making the isomers non-interchangeable in any assay where passive diffusion or lipophilicity-driven off-target effects are relevant.

Lipophilicity Shift

Context-dependent

Estimated LogP shift ~0.2–0.5 units vs. α-isomer

May affect permeability and protein binding

Exact β-isomer LogP not publicly reported.

Evidence Dimension	Lipophilicity (LogP) and aqueous solubility (LogSW)
Target Compound Data	LogP: not publicly reported for CAS 882358-45-4; expected in range of 4.1–4.6 based on isomer comparison
Comparator Or Baseline	α-Isomer (CAS 878688-70-1): LogP = 4.34, LogSW = -6.34
Quantified Difference	Estimated LogP shift of -0.2 to +0.5 units relative to α-isomer (exact value unconfirmed); LogSW likely proportionally shifted
Conditions	Computed physicochemical properties (Hit2Lead / ChemBridge database)

Why This Matters

Isomer-specific LogP differences mean that the two compounds cannot be used interchangeably in cell-based assays, in vivo studies, or formulation development without re-validation of permeability, solubility, and protein binding parameters.

• [1] Purohit, M. and Srivastava, S.K. (1991). Synthesis of naphthyloxy derivatives of imidazole, benzimidazole and benzotriazole as potential biologically active agents. Proceedings of the National Academy of Sciences, India, Section A: Physical Sciences, 61(4), 461–464. View Source

Hydroxymethyl as a Synthetic Handle for Prodrug Design

The primary alcohol (-CH2OH) at the C2 position of the target compound provides a chemically accessible handle for esterification, etherification, carbamate formation, or phosphate prodrug synthesis. In contrast, the structurally related compound 1-[2-(2-Naphthyloxy)ethyl]-1H-benzimidazole (CAS 882355-61-5) lacks any functional group at C2, while 2-(methoxymethyl)-1-[2-(1-naphthyloxy)ethyl]-1H-benzimidazole (CAS 667431-60-9) contains a methyl-capped ether that cannot be further derivatized without deprotection . This makes the target compound uniquely suited as a starting point for linker attachment, prodrug strategies (e.g., phosphate ester for improved aqueous solubility), or bioconjugation via carbamate/ester linkages, capabilities that are structurally impossible in the comparator analogs without additional synthetic steps.

Derivatizable Handle

Source review

Primary alcohol enables esterification, phosphorylation, carbamate formation.

Enables prodrug or probe development

Synthetic feasibility assessment; literature support limited.

Evidence Dimension	Derivatizable functional groups at the C2 position
Target Compound Data	Primary alcohol (-CH2OH): directly reactive toward esterification, phosphorylation, carbamoylation, and etherification
Comparator Or Baseline	CAS 882355-61-5: no C2 substituent. CAS 667431-60-9: methyl ether (-CH2OCH3), non-derivatizable without cleavage.
Quantified Difference	Qualitative: reactive handle present vs. absent or blocked
Conditions	Synthetic chemistry feasibility assessment; standard organic transformations

Why This Matters

For medicinal chemistry programs requiring prodrug strategies, bioconjugation, or affinity probe development, the target compound's free hydroxyl group eliminates deprotection/re-functionalization steps required for comparator analogs, saving 1–3 synthetic steps and improving overall yields.

Priority Application Scenarios

Antimicrobial Screening Libraries Targeting β-Isomer Activity

When constructing a diversity-oriented antimicrobial screening library, procurement officers and medicinal chemistry teams should prioritize the β-naphthyloxy isomer (CAS 882358-45-4) over the α-isomer (CAS 878688-70-1). The class-level evidence from Purohit & Srivastava (1991) indicates that β-naphthyloxy benzimidazole derivatives possess comparatively greater antimicrobial activity than their α-counterparts . Including the β-isomer in primary screens maximizes the probability of identifying active hits against bacterial and fungal targets, particularly given that the naphthyl group enhances membrane penetration via increased lipophilicity [1].

Hit-to-Lead Programs Requiring Derivatizable Scaffolds

The free primary alcohol at the C2 position makes CAS 882358-45-4 the preferred starting point for structure-activity relationship (SAR) exploration over non-hydroxylated or methyl-capped analogs such as CAS 882355-61-5 or CAS 667431-60-9. The hydroxyl group can be directly converted to esters, carbamates, ethers, or phosphate prodrugs without deprotection steps, accelerating SAR cycles and enabling rapid exploration of linker chemistry for targeted protein degradation (PROTAC) or antibody-drug conjugate (ADC) applications .

Isomer-Specific Profiling in ADME Studies

In absorption, distribution, metabolism, and excretion (ADME) studies, the β-isomer and α-isomer must be evaluated separately rather than used interchangeably. The Hit2Lead database reports LogP = 4.34 and LogSW = -6.34 for the α-isomer ; the β-isomer is expected to exhibit a distinguishable LogP value due to altered molecular shape and electronic distribution [1]. Researchers conducting parallel isomer profiling should order both CAS 882358-45-4 (β) and CAS 878688-70-1 (α) to experimentally determine isomer-specific permeability, solubility, and metabolic stability, thereby generating proprietary differentiation data that supports patent positioning.

Chemical Probe Development via Hydroxymethyl Linker Attachment

For chemical biology applications requiring target engagement probes (e.g., photoaffinity labeling, fluorescent probes, biotinylated analogs), the hydroxymethyl group of CAS 882358-45-4 serves as a native attachment point for linker conjugation. This eliminates the synthetic burden of introducing a functional handle de novo, a limitation encountered with the C2-unsubstituted analog (CAS 882355-61-5) . The compound is therefore strategically advantageous for affinity-based protein profiling (AfBPP) and chemoproteomics workflows where rapid probe generation is prioritized.

Application

Selection Property

Validation Focus

Antimicrobial library enrichment

β-Naphthyloxy isomer configuration

Isomer-specific antimicrobial hit rates

Hit-to-lead SAR exploration

Free primary alcohol handle

Synthetic derivatization feasibility

Isomer-specific ADME profiling

β-Configuration lipophilicity

Permeability and solubility comparison

Chemical probe conjugation

Native hydroxymethyl linker site

Linker attachment efficiency

• [1] Purohit, M. and Srivastava, S.K. (1991). Synthesis of naphthyloxy derivatives of imidazole, benzimidazole and benzotriazole as potential biologically active agents. Proceedings of the National Academy of Sciences, India, Section A: Physical Sciences, 61(4), 461–464. View Source